4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[[(2-aminoacetyl)-ethylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H29N3O3/c1-5-17(13(19)10-16)11-12-6-8-18(9-7-12)14(20)21-15(2,3)4/h12H,5-11,16H2,1-4H3
• InChI Key: JTLOYEXXSRNINJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353957-36-4) is a piperidine-based tertiary amine derivative with a molecular weight of 299.415 g/mol. Its structure features a tert-butyl ester group at the 1-position of the piperidine ring and a functionalized methyl group at the 4-position, comprising an ethyl-amino linkage conjugated to a 2-amino-acetyl moiety. This compound has been cataloged as a drug chemistry building block but is currently discontinued .

The tert-butyl ester group enhances steric protection of the piperidine nitrogen, improving stability during synthetic processes.

Biological Activity

4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 864754-29-0) is a compound that has garnered attention in various fields of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for this compound is $C_{15}H_{29}N_{3}O_{3}$. It features a piperidine ring, a carboxylic acid group, and an amino-acetyl moiety that may contribute to its biological activity. The tert-butyl ester form enhances its solubility and stability, which are crucial for therapeutic applications.

Antiviral Activity

Research indicates that derivatives of piperidine compounds, including those with β-amino acid moieties, exhibit antiviral properties. For instance, compounds similar to 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester have shown activity against viruses such as the Herpes Simplex Virus (HSV) and Tobacco Mosaic Virus (TMV). In vitro studies suggest that these compounds can inhibit viral replication effectively, although specific data on this compound's efficacy against particular viruses remains limited .

Anti-inflammatory Effects

The anti-inflammatory potential of piperidine derivatives has been documented in various studies. For example, compounds with similar structures have been shown to suppress pro-inflammatory cytokines like TNF-α in cell cultures. This suggests a potential use for 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester in treating inflammatory conditions .

Antibacterial Activity

The antibacterial properties of related compounds have also been explored. Some studies reported that certain piperidine derivatives exhibited significant activity against Gram-positive and Gram-negative bacteria. However, the specific antibacterial activity of 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester needs further investigation to establish its effectiveness .

The mechanisms by which 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester exerts its biological effects likely involve interactions with specific cellular targets. For example:

• Viral Inhibition : The compound may interfere with viral entry or replication processes by mimicking natural substrates or inhibitors within the host cell.
• Inflammation Modulation : It may act by inhibiting signaling pathways that lead to the production of inflammatory mediators.
• Bacterial Interaction : Potential mechanisms could include disruption of bacterial cell wall synthesis or inhibition of essential bacterial enzymes.

Case Studies and Research Findings

Research surrounding this compound is still emerging. A few notable findings include:

• In Vitro Studies : Preliminary studies have shown promising antiviral activity against HSV-1 with derivatives exhibiting IC50 values comparable to established antiviral agents .
• Animal Models : In vivo studies using related piperidine compounds have demonstrated anti-inflammatory effects in carrageenan-induced edema models, suggesting potential therapeutic applications for inflammatory diseases .
• Structural Optimization : Ongoing research focuses on modifying the chemical structure to enhance bioactivity and reduce toxicity, which is critical for developing effective therapeutics .

Scientific Research Applications

Chemical Properties and Structure

The compound has the following molecular characteristics:

• Molecular Formula : C₁₅H₂₉N₃O₃
• Molecular Weight : 299.42 g/mol
• IUPAC Name : tert-butyl 4-{[(2-aminoacetyl)ethylamino]methyl}piperidine-1-carboxylate

1.1. Anticancer Activity

Recent studies have indicated that derivatives of piperidine compounds exhibit anticancer properties. The compound's structure allows for modifications that can enhance its efficacy against various cancer cell lines. For instance, research has shown that piperidine derivatives can inhibit tumor growth by interfering with specific metabolic pathways in cancer cells .

1.2. Antidepressant and Anxiolytic Effects

Research into the neuropharmacological effects of piperidine derivatives suggests that they may serve as potential antidepressants or anxiolytics. The modulation of neurotransmitter systems, particularly serotonin and norepinephrine, by compounds like 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester has been documented in several studies .

2.1. Mechanism of Action

The compound is believed to interact with various receptors in the central nervous system, including NMDA and AMPA receptors, which are crucial for synaptic plasticity and memory function. This interaction could lead to neuroprotective effects, making it a candidate for treating neurodegenerative diseases .

2.2. Case Studies

A notable study investigated the effects of similar piperidine compounds on cognitive function in animal models of Alzheimer's disease, demonstrating improvements in memory retention and cognitive performance .

3.1. Synthesis Techniques

The synthesis of 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester typically involves multi-step reactions starting from commercially available piperidine derivatives. Methods such as:

• Boc protection of amines
• Acylation with acetyl chloride
• Reduction steps to achieve the final product

These synthetic routes are essential for producing the compound in a laboratory setting for further research applications .

Table 1: Summary of Biological Activities

Activity Type	Observations/Findings	References
Anticancer	Inhibition of tumor growth in vitro
Antidepressant	Modulation of serotonin levels
Neuroprotective	Improved cognitive function in animal models

Table 2: Synthetic Pathways

Step	Reaction Type	Key Reagents
Step 1	Boc Protection	Boc anhydride
Step 2	Acylation	Acetyl chloride
Step 3	Reduction	Lithium aluminum hydride (LiAlH₄)

Comparison with Similar Compounds

Piperidine Derivatives with Acetyl or Carbamate Substituents

• tert-Butyl (1-acetylpiperidin-4-yl)carbamate (CAS: 283167-28-2): Structural Difference: Replaces the amino-acetyl-ethyl-amino group with an acetylated piperidine nitrogen and a Boc-protected amine at the 4-position. Molecular Weight: ~286.34 g/mol. Synthesis: Prepared via acetylation of tert-butyl piperidin-4-ylcarbamate using Ac₂O and Et₃N in DCM . Applications: Intermediate in synthesizing kinase inhibitors or receptor ligands.
• 4-Aminomethyl-4-tert-butoxycarbonylamino-piperidine-1-carboxylic acid tert-butyl ester: Structural Difference: Contains dual Boc-protected amines (4-aminomethyl and 4-tert-butoxycarbonylamino groups). Synthesis: Generated through NH₃-mediated hydrolysis and BH₃ reduction of a carbamoyl precursor . Key Difference: Higher steric hindrance and lower hydrogen-bonding capacity compared to the target compound.

Halogen-Substituted Piperidine Derivatives

• 4-(4-Bromo-pyrazol-1-ylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 877399-50-3):

  • Structural Difference : Features a brominated pyrazole ring at the 4-position.
  • Molecular Weight : ~353.25 g/mol.
  • Applications : Halogen atoms enable cross-coupling reactions (e.g., Suzuki-Miyaura) for further functionalization .
• 4-(4-Chloro-6-methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1289385-35-8): Structural Difference: Chloro-methylpyrimidinyloxy group introduces aromaticity and electrophilic sites. Molecular Weight: ~326.82 g/mol. Applications: Potential use in agrochemicals or nucleoside analogs .

Piperidines with Heterocyclic or Urea Substituents

• 4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester (CAS: 877399-51-4): Structural Difference: Contains a dichloro-fluorophenylpyridine-pyrazole system. Molecular Weight: 550.45 g/mol. Applications: Designed for high-affinity kinase inhibition due to bulky aromatic substituents .
• 4-[3-(2-Chloro-ethyl)-ureido]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1790837-19-2): Structural Difference: Ureido group with a chloroethyl chain. Molecular Weight: 305.8 g/mol. Applications: Potential as a covalent inhibitor or prodrug due to reactive chlorine .

Pharmacologically Active Analogs

• ATL313 (4-{3-[6-Amino-9-(5-cyclopropyl-carbamoyl-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-2-yl]prop-2-ynyl}piperidine-1-carboxylic acid methyl ester): Structural Difference: Purine core and cyclopropylcarbamoyl group linked via a propargyl chain. Pharmacology: Potent A₂A adenosine receptor agonist (EC₅₀ = 0.43 nM) with anti-inflammatory effects . Key Contrast: The target compound lacks the purine motif, suggesting divergent biological targets.

Structural and Functional Impact of Substituents

• Hydrogen-Bonding Groups: The target compound’s 2-amino-acetyl-ethyl-amino side chain enhances solubility in polar solvents compared to halogenated or aromatic analogs .
• Steric Effects : Bulky tert-butyl esters (common across all compounds) improve metabolic stability but reduce membrane permeability.
• Electrophilic Sites : Halogenated derivatives (e.g., bromo-pyrazole) offer sites for further functionalization, whereas urea-containing analogs (e.g., chloroethyl-ureido) may react with nucleophiles .

Preparation Methods

Preparation of Boc-Protected Piperidine Intermediate

The synthesis begins with piperidine-1-carboxylic acid tert-butyl ester (Boc-piperidine), a stable intermediate that prevents undesired reactions at the nitrogen during subsequent steps. Commercial availability simplifies access, though alternative routes via Schotten-Baumann acylation of piperidine with di-tert-butyl dicarbonate (Boc₂O) in aqueous NaOH are also viable.

Key Reaction Conditions:

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF).

• Base: Triethylamine (TEA) or aqueous sodium hydroxide.

• Yield: >90% under optimized conditions.

Introduction of the Ethylamino-Methyl Group at C4

Functionalization of the piperidine ring at the 4-position requires Mannich-type alkylation or reductive amination . A validated approach involves:

• Chloromethylation: Treating Boc-piperidine with paraformaldehyde and HCl gas in acetic acid to generate 4-chloromethyl-Boc-piperidine.

• Nucleophilic Substitution: Reacting the chloromethyl intermediate with ethylamine in the presence of a base (e.g., K₂CO₃) to install the ethylamino-methyl group.

Optimization Insights:

• Solvent: Acetonitrile or DMF enhances solubility of intermediates.

• Temperature: 50–60°C accelerates substitution without Boc cleavage.

• Yield: 70–85% after chromatographic purification.

Amide Bond Formation with Glycine Derivative

The ethylamino group is acylated with 2-aminoacetyl chloride or its activated ester. However, due to the instability of amino acid chlorides, carbodiimide-mediated coupling is preferred. For example:

• Activation: 2-Aminoacetic acid is treated with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in DCM to form the active ester.

• Coupling: The activated glycine reacts with 4-(ethylamino-methyl)-Boc-piperidine under inert conditions.

Critical Parameters:

• Molar Ratio: A 1.2:1 excess of glycine derivative ensures complete reaction.

• Workup: Sequential washes with 10% citric acid and saturated NaHCO₃ remove unreacted reagents.

• Yield: 60–75% after silica gel chromatography.

Comparative Analysis of Coupling Agents

The choice of coupling agent significantly impacts reaction efficiency. Data from analogous syntheses reveal the following trends:

Coupling System	Solvent	Temperature	Yield (%)	Purity (%)
EDC/HOBt	DCM	25°C	72	>95
DCC/DMAP	DCM	25°C	68	90
P-EPC	CHCl₃	23°C	55	85

EDC/HOBt emerges as the optimal system, balancing high yield and minimal side products. The use of P-EPC (pyrrolidine-based phosphonium salt) ,
though less common, offers moderate yields under milder conditions.

Protection and Deprotection Dynamics

The tert-butyl ester group remains stable under basic and neutral conditions but is susceptible to acidic hydrolysis . Protocols must avoid:

• Strong acids (e.g., TFA, HCl) during workup unless deliberate deprotection is intended.

• Prolonged exposure to aqueous environments at pH < 4.

Deprotection Example:
Treating the final product with 4M HCl in dioxane cleaves the Boc group, yielding the free piperidine derivative. This step is unnecessary for the target compound but critical in related syntheses.

Characterization and Analytical Validation

Intermediate and final products are characterized via:

• ¹H/¹³C NMR: Confirms substitution patterns and Boc integrity.

  • Boc Signal: A singlet at δ 1.4 ppm (9H) for the tert-butyl group.

  • Amide Proton: Resonates at δ 6.8–7.2 ppm as a broad singlet.

• Mass Spectrometry (MS): ESI-MS typically shows [M+H]⁺ peaks matching theoretical molecular weights.

• HPLC Purity: >95% achieved via gradient elution on C18 columns.

Challenges and Mitigation Strategies

Byproduct Formation

• N-Ethyl Over-alkylation: Controlled stoichiometry of ethylamine (1.1 eq) minimizes di-substitution.

• Racemization: Low temperatures (0–5°C) during amide coupling preserve chirality.

Purification Complexities

• Silica Gel Chromatography: Hexane/ethyl acetate (3:1 to 1:1) elutes Boc-protected intermediates.

• Recrystallization: Ethanol/water mixtures improve purity of final products.

Scalability and Industrial Relevance

Kilogram-scale production necessitates:

• Continuous Flow Systems: For chloromethylation and coupling steps to enhance reproducibility.

• Cost-Effective Reagents: Substituting EDC with cheaper alternatives (e.g., DCC) without compromising yield.

Q & A

Basic Question: What are the optimized synthetic routes for this compound, and how can purity be ensured during synthesis?

Methodological Answer:
The synthesis of tert-butyl piperidine carboxylate derivatives typically involves multi-step reactions, including amine protection, coupling, and deprotection. For example, tert-butyl ester analogs often use Boc (tert-butoxycarbonyl) protection for amines, followed by coupling with acetyl or ethyl-amino groups via carbodiimide-mediated reactions (e.g., EDC/HOBt) . Purity is ensured through:

• Chromatographic purification : Column chromatography with silica gel and gradient elution (e.g., hexane/ethyl acetate) .
• Crystallization : Solvent systems like methanol/water for recrystallization .
• Automated systems : Industrial-scale synthesis employs automated reactors for precise temperature and pH control, improving reproducibility .

Basic Question: Which analytical techniques are critical for characterizing this compound?

Methodological Answer:
Key techniques include:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm substituent positions on the piperidine ring and Boc group integrity .
• Mass Spectrometry (MS) : High-resolution MS (e.g., ESI-MS) to verify molecular weight (e.g., observed m/z 231 [M+1] in related compounds) .
• HPLC : Purity assessment using reverse-phase C18 columns with UV detection .
• InChI Key validation : Cross-referencing PubChem data for structural accuracy .

Advanced Question: How can computational methods aid in designing derivatives for target specificity?

Methodological Answer:

• Structure-Activity Relationship (SAR) Modeling : Quantum chemical calculations (e.g., DFT) predict electronic properties and steric effects of substituents .
• Molecular Docking : Tools like AutoDock simulate interactions with biological targets (e.g., enzymes or receptors) to prioritize derivatives .
• Reaction Path Search : ICReDD’s computational workflows optimize reaction conditions and predict byproducts, reducing trial-and-error experimentation .

Advanced Question: How can contradictions in reported reaction yields from different studies be resolved?

Methodological Answer:

• Systematic Parameter Screening : Vary reaction conditions (solvent, temperature, catalyst) to identify critical factors .
• Computational Feedback Loops : Use ICReDD’s approach to integrate experimental data with quantum calculations, refining predictive models .
• Statistical Analysis : Design of Experiments (DoE) to quantify interactions between variables (e.g., solvent polarity vs. yield) .

Basic Question: What storage conditions are recommended to maintain compound stability?

Methodological Answer:

• Temperature : Store at –20°C in airtight containers to prevent hydrolysis of the tert-butyl ester .
• Light Sensitivity : Use amber glass bottles to avoid photodegradation .
• Incompatibility : Avoid strong oxidizers (e.g., peroxides) to prevent decomposition .

Advanced Question: What strategies exist to study this compound’s interactions with biological targets?

Methodological Answer:

• Fluorescent Tagging : Conjugate with fluorophores (e.g., FITC) for cellular uptake studies via confocal microscopy .
• Surface Plasmon Resonance (SPR) : Measure binding kinetics to immobilized targets (e.g., kinases) .
• Proteomic Profiling : Use affinity chromatography pull-down assays to identify interacting proteins .

Basic Question: What safety protocols are essential when handling this compound?

Methodological Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
• Ventilation : Use fume hoods to avoid inhalation of fine particles .
• Emergency Response : Immediate rinsing with water for skin contact; consult SDS for first-aid specifics .

Advanced Question: How can predictive models assess the compound’s potential toxicity?

Methodological Answer:

• In Silico Tools : Use ProTox-II or ADMET Predictor™ to estimate LD$_{50}$, hepatotoxicity, and mutagenicity .
• Metabolite Prediction : CypReact or GLORYx simulate Phase I/II metabolism to identify toxic intermediates .
• Cross-Species Analysis : Compare toxicity thresholds across models (e.g., zebrafish vs. mammalian cells) .

Advanced Question: How can the tert-butyl group be modified to enhance reactivity in downstream applications?

Methodological Answer:

• Deprotection Strategies : Use TFA or HCl/dioxane to remove the Boc group, exposing the amine for further coupling .
• Functional Group Interconversion : Convert the ester to a carboxylic acid via hydrolysis for conjugation with amines or alcohols .
• Click Chemistry : Introduce azide/alkyne handles via Sonogashira coupling for bioorthogonal labeling .

Basic Question: What are key considerations for scaling up synthesis without compromising yield?

Methodological Answer:

• Solvent Selection : Replace low-boiling solvents (e.g., DCM) with alternatives like THF for safer distillation .
• Catalyst Optimization : Use immobilized catalysts (e.g., polymer-supported HOBt) for easy recovery and reuse .
• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy for real-time reaction monitoring .